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Compound of Interest

Compound Name: Allyl(chloromethyl)dimethylsilane

Cat. No.: B1268312 Get Quote

Allyl(chloromethyl)dimethylsilane: A Technical
Guide for Researchers
An in-depth guide on the safe handling, properties, and synthetic applications of

Allyl(chloromethyl)dimethylsilane for professionals in research and drug development.

Introduction
Allyl(chloromethyl)dimethylsilane is a versatile organosilane reagent with the chemical

formula C₆H₁₃ClSi.[1] It serves as a valuable chemical intermediate in various organic

synthesis applications.[1][2] Its bifunctional nature, featuring both a reactive allyl group and a

chloromethyl group, allows for a range of chemical transformations, making it a useful building

block for the synthesis of more complex molecules and organosilicon polymers.[2] This guide

provides comprehensive safety data, handling precautions, and an overview of its applications

in synthetic chemistry, tailored for researchers and professionals in the field.

Safety and Hazard Information
Allyl(chloromethyl)dimethylsilane is classified as a flammable liquid and can cause serious

eye irritation.[3][4] It is crucial to handle this compound with appropriate safety measures in a

well-ventilated area.
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Property Value Source

Molecular Formula C₆H₁₃ClSi [1]

Molecular Weight 148.70 g/mol

Appearance Liquid [1]

Boiling Point 141.5±15.0 °C at 760 mmHg

Flash Point 27 °C / 80.6 °F [4]

Density 0.9±0.1 g/cm³

Vapor Pressure 7.3±0.3 mmHg at 25°C

Refractive Index 1.422

Hazard Identification
Hazard Class GHS Classification Signal Word Hazard Statement

Flammable Liquid Category 3 Warning
H226: Flammable

liquid and vapor[3]

Eye Irritation Category 2A Warning
H319: Causes serious

eye irritation[3][4]

Skin

Corrosion/Irritation
Category 2 Warning

Causes skin

irritation[4]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Seek medical

advice if you feel unwell.[3]

Skin Contact
Wash with plenty of soap and water. Get

medical advice/attention.[3]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

medical advice/attention.[3]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical

advice/attention.[3]

Handling and Storage Precautions
Proper handling and storage are essential to ensure safety and maintain the integrity of

Allyl(chloromethyl)dimethylsilane.

Personal Protective Equipment (PPE)
PPE Type Recommendation

Eye Protection
Chemical goggles. Contact lenses should not be

worn.[3]

Hand Protection Neoprene or nitrile rubber gloves.[3]

Skin and Body Protection Wear suitable protective clothing.[3]

Respiratory Protection

Recommended where exposure through

inhalation may occur. A NIOSH-certified

combination organic vapor/acid gas (yellow

cartridge) respirator is suggested.[3]
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Avoid all eye and skin contact and do not breathe vapor and mist.[3]

Use in a well-ventilated area.[3]

Ground/bond container and receiving equipment to prevent static discharge.[3]

Use only non-sparking tools.[3]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Handle empty containers with care as residual vapors are flammable.[3]

Storage Conditions
Keep container tightly closed.[1]

Store in a cool, well-ventilated place away from heat.[1]

Stable in sealed containers stored under a dry inert atmosphere.[3]

Incompatible with oxidizing agents.[3]

Experimental Applications and Protocols
Allyl(chloromethyl)dimethylsilane is utilized in a variety of organic synthesis reactions. The

following sections outline some key applications and provide generalized experimental

protocols.

Chloroamination Reactions
Allyl(chloromethyl)dimethylsilane reacts with N,N-dichloroarenesulfonamides to yield

chloroamination products. This reaction is typically carried out in a chlorinated solvent at low

temperatures.

Experimental Workflow for Chloroamination
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Allyl(chloromethyl)dimethylsilane

Reaction Vessel

N,N-dichloroarenesulfonamide Carbon Tetrachloride

Cooling Bath (-10°C)

Stirring (3h)

Reaction Work-up

Chloroamination Product

Click to download full resolution via product page

Caption: Workflow for the chloroamination of Allyl(chloromethyl)dimethylsilane.

Protocol:

In a flame-dried reaction vessel under an inert atmosphere, dissolve

Allyl(chloromethyl)dimethylsilane in carbon tetrachloride.

Cool the solution to -10°C using a cooling bath.

Slowly add a solution of the N,N-dichloroarenesulfonamide in carbon tetrachloride to the

cooled solution while stirring.
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Maintain the reaction mixture at -10°C and continue stirring for approximately 3 hours.

Monitor the reaction progress by techniques such as ¹H NMR spectroscopy, observing the

disappearance of the allylic proton signals.

Upon completion, the reaction is quenched and worked up using standard laboratory

procedures to isolate the chloroamination product.

Silylation Agent
This compound can be used as a silylating agent to introduce a dimethylsilyl group onto

various substrates, which can alter their chemical properties like solubility and reactivity.

Precursor for Organosilicon Polymers
Allyl(chloromethyl)dimethylsilane serves as a precursor in the synthesis of functional

molecules like phenylenebis(silanediyl triflates), which are key synthons for creating

organosilicon polymers.[2]

Logical Relationship for Polymer Synthesis

Allyl(chloromethyl)dimethylsilane Phenylenebis(silanediyl triflates)Synthesis Organosilicon PolymersPolymerization

Click to download full resolution via product page

Caption: Role of Allyl(chloromethyl)dimethylsilane in organosilicon polymer synthesis.

Fire Fighting and Accidental Release Measures
Fire Fighting Measures

Suitable Extinguishing Media: Water spray, foam, carbon dioxide, or dry chemical.[3]

Firefighting Instructions: Exercise caution when fighting any chemical fire. Use a water spray

to cool exposed surfaces.[3]
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Protective Equipment: Do not enter the fire area without proper protective equipment,

including respiratory protection.[3]

Hazards: Flammable liquid and vapor. Irritating fumes and organic acid vapors may develop

when the material is exposed to water or open flame.[3]

Accidental Release Measures
Personal Precautions: Eliminate all possible sources of ignition. Evacuate unnecessary

personnel.[3]

Protective Equipment: Equip cleanup crew with proper protection.[3]

Environmental Precautions: Prevent entry to sewers and public waters.[3]

Containment and Cleaning: Contain any spills with dikes or absorbents. Clean up spills as

soon as possible, using an absorbent material to collect it. Use only non-sparking tools for

cleanup.[1]

Conclusion
Allyl(chloromethyl)dimethylsilane is a valuable reagent for chemical synthesis, but its

hazardous properties necessitate careful handling and adherence to strict safety protocols.

This guide provides a comprehensive overview for researchers and professionals, enabling its

safe and effective use in the laboratory. By understanding its properties and reactivity,

scientists can leverage this compound for the development of novel molecules and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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